N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine

• IUPAC Name: N-methyl-4-[3-(6-methylpyridazin-3-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H10N6OS/c1-6-3-4-7(16-15-6)9-14-10(18-17-9)8-5-19-11(12-2)13-8/h3-5H,1-2H3,(H,12,13)
• InChI Key: YDWKOBMJXAHDPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=NOC(=N2)C3=CSC(=N3)NC
• Molecular Formula: C11H10N6OS
• Molecular Weight: 274.30 g/mol

Description

N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine is a compound that has been extensively studied for its potential applications in the field of scientific research. This compound is a member of the thiazole family and is known for its unique chemical structure and properties. In

Scientific Research Applications

N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine has been studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine has potent anti-cancer activity and can induce apoptosis in cancer cells. This compound has also been studied for its potential applications in the field of neuroscience. Studies have shown that N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine can modulate the activity of certain neurotransmitters and has potential therapeutic applications in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and can modulate the activity of certain signaling pathways. This compound has also been shown to induce apoptosis in cancer cells by activating certain cell death pathways.
Biochemical and Physiological Effects:
N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine has several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes such as topoisomerase II and HDAC. This compound has also been shown to modulate the activity of certain signaling pathways such as the PI3K/Akt/mTOR pathway. In addition, this compound has been shown to induce apoptosis in cancer cells and can modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine in lab experiments is its potent anti-cancer activity. This compound has been shown to induce apoptosis in cancer cells and can be used as a potential therapeutic agent for the treatment of cancer. Another advantage of using this compound is its potential applications in the field of neuroscience. This compound has been shown to modulate the activity of certain neurotransmitters and has potential therapeutic applications in the treatment of neurological disorders. One of the limitations of using this compound in lab experiments is its complex synthesis method. This compound requires several steps for synthesis and can be difficult to produce in large quantities.

Future Directions

There are several future directions for the study of N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine. One direction is to further explore the potential applications of this compound in the field of cancer research. Studies can be conducted to determine the efficacy of this compound in different types of cancer and to determine the optimal dosage and treatment regimen. Another direction is to further explore the potential applications of this compound in the field of neuroscience. Studies can be conducted to determine the therapeutic potential of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, future studies can be conducted to further understand the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine involves several steps. The first step involves the reaction of 2-aminothiazole with ethyl chloroformate to form ethyl 2-aminothiazole-4-carboxylate. The second step involves the reaction of ethyl 2-aminothiazole-4-carboxylate with hydrazine hydrate to form 2-amino-4-(1,2,4-oxadiazol-5-yl)thiazole. The third step involves the reaction of 2-amino-4-(1,2,4-oxadiazol-5-yl)thiazole with methyl iodide to form N-methyl-4-(1,2,4-oxadiazol-5-yl)-2-aminothiazole. The final step involves the reaction of N-methyl-4-(1,2,4-oxadiazol-5-yl)-2-aminothiazole with 6-methyl-3-pyridazinecarboxylic acid to form N-methyl-4-[3-(6-methyl-3-pyridazinyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine.